Cas no 1806298-77-0 (Ethyl 4,6-dibromo-2,3-difluorobenzoate)

• Product Name: Ethyl 4,6-dibromo-2,3-difluorobenzoate
• CAS No: 1806298-77-0
• MF: C₉H₆Br₂F₂O₂
• MW: 343.947548389435
• CID: 4977747
• Update Time: 2025-10-19

Ethyl 4,6-dibromo-2,3-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4,6-dibromo-2,3-difluorobenzoate

• Inchi： 1S/C9H6Br2F2O2/c1-2-15-9(14)6-4(10)3-5(11)7(12)8(6)13/h3H,2H2,1H3
• InChI Key： SAWJRFTXWQUYTQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=C1C(=O)OCC)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 4,6-dibromo-2,3-difluorobenzoate

Ethyl 4,6-dibromo-2,3-difluorobenzoate (CAS No. 1806298-77-0): A Comprehensive Overview

Ethyl 4,6-dibromo-2,3-difluorobenzoate (CAS No. 1806298-77-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, presents a fascinating array of potential applications and research opportunities. Its molecular structure, incorporating both bromine and fluorine substituents, makes it a promising candidate for various synthetic pathways and functional material development.

The chemical formula of Ethyl 4,6-dibromo-2,3-difluorobenzoate can be represented as C₉H₅Br₂F₂O₂. This benzoate derivative exhibits distinct physicochemical properties that make it suitable for a range of applications. The presence of bromine atoms enhances its reactivity, allowing for further functionalization through cross-coupling reactions and other synthetic methodologies. Similarly, the fluorine atoms contribute to its stability and electronic properties, making it an attractive building block for designing advanced materials.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated benzoates due to their versatile biological activities. Ethyl 4,6-dibromo-2,3-difluorobenzoate has been explored as a precursor in the synthesis of novel therapeutic agents. Its structural motif is reminiscent of several bioactive molecules that exhibit antimicrobial, anti-inflammatory, and anticancer properties. Researchers have leveraged its reactive sites to develop derivatives with enhanced pharmacological profiles.

One of the most compelling aspects of Ethyl 4,6-dibromo-2,3-difluorobenzoate is its role in the development of advanced materials. The combination of bromine and fluorine substituents imparts unique electronic and optical properties to the compound. These characteristics have been exploited in the design of organic semiconductors, liquid crystals, and photovoltaic materials. The benzoate group further enhances its compatibility with various polymer matrices, making it a valuable component in composite materials.

The synthesis of Ethyl 4,6-dibromo-2,3-difluorobenzoate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the bromination and fluorination of benzoic acid derivatives followed by esterification to introduce the ethyl group. This synthetic route not only demonstrates the compound's versatility but also underscores its importance as an intermediate in more complex chemical transformations.

Recent advancements in computational chemistry have further illuminated the potential of Ethyl 4,6-dibromo-2,3-difluorobenzoate. Molecular modeling studies have revealed insights into its interaction with biological targets and its behavior in different environments. These simulations have guided experimental efforts by predicting optimal reaction conditions and potential side products. Such computational approaches are becoming increasingly integral to drug discovery and material design processes.

The applications of Ethyl 4,6-dibromo-2,3-difluorobenzoate extend beyond pharmaceuticals and materials science. Its unique structural features make it a valuable tool in agrochemical research, where halogenated compounds are often employed to develop novel pesticides and herbicides. The compound's reactivity also positions it as a key intermediate in the synthesis of specialty chemicals used in dyes and coatings.

In conclusion, Ethyl 4,6-dibromo-2,3-difluorobenzoate (CAS No. 1806298-77-0) represents a multifaceted compound with broad applications across multiple scientific disciplines. Its structural attributes and synthetic versatility make it an indispensable tool for researchers aiming to develop innovative therapeutics and advanced materials. As our understanding of its properties continues to evolve, so too will its role in driving progress in chemistry and related fields.